1-[(Naphthalen-2-yl)methyl]-4-(1,3-thiazol-2-yl)piperazine

• CAS No.: 64965-92-0
• Molecular Formula: C18H19N3S
• Molecular Weight: 309.4 g/mol
• IUPAC Name: 2-[4-(naphthalen-2-ylmethyl)piperazin-1-yl]-1,3-thiazole
• InChI: InChI=1S/C18H19N3S/c1-2-4-17-13-15(5-6-16(17)3-1)14-20-8-10-21(11-9-20)18-19-7-12-22-18/h1-7,12-13H,8-11,14H2
• InChI Key: CNHONDQAIRWONL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC3=CC=CC=C3C=C2)C4=NC=CS4

Description

1-[(Naphthalen-2-yl)methyl]-4-(1,3-thiazol-2-yl)piperazine is a useful research compound. Its molecular formula is C18H19N3S and its molecular weight is 309.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 22.1 g (0.1 mole) of 2-bromomethylnaphthalene in 150 ml of dimethylformamide, there were added successively 10.7 g (0.101 mole) of dry potassium carbonate and 17.2 g (0.101 mole) of 1-(2-thiazolyl)-piperazine. The resulting suspension was heated at 150° C. for 10 hours; the salt which had formed was then filtered off and the dimethylformamide was evaporated off under reduced pressure. There was obtained a brown crystalline residue which was washed with water and suction filtered off. The resulting 29 g of crystals were recrystallized in 150 ml of ethanol to give 20 g of 1-(2-naphthylmethyl)-4-(2-thiazolyl)-piperazine as beige crystals melting at 83°-84° C.

Synthesis routes and methods II

Procedure details

In a manner similar to that described above, but starting from 45.2 g (0.2 mole) of 1-(2-naphthylmethyl)-piperazine and 12 g (0.1 mole) of 2-chlorothiazole in 150 ml of dimethylformamide at 150° C., there were obtained 17 g of 1-(2-naphthylmethyl)-4-(2-thiazolyl)-piperazine as beige crystals melting at 83°-84° C.